Cas no 32664-22-5 (3-(3-chlorophenyl)-5-phenyl-1H-pyrazole)

• Product Name: 3-(3-chlorophenyl)-5-phenyl-1H-pyrazole
• CAS No: 32664-22-5
• MF: C₁₅H₁₁ClN₂
• MW: 254.714242219925
• CID: 917152
• PubChem ID: 290613
• Update Time: 2025-04-19

3-(3-chlorophenyl)-5-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-5-phenyl-1H-pyrazole
• 1h-pyrazole, 5-(3-chlorophenyl)-3-phenyl-
• 3-(3-chloro-phenyl)-5-phenyl-1(2)H-pyrazole
• 3(5)-m-Chlorphenyl-5(3)-phenylpyrazol
• 3-(m-Chlorphenyl)-5-phenylpyrazol
• AC1L6E4W
• AC1Q3SPY
• AG-J-59292
• AR-1C3829
• CHEMBL407336
• CTK4G9087
• NSC154680
• 32664-22-5
• SCHEMBL22307330
• SCHEMBL14985494
• DB-393717
• DTXSID60302855
• NSC-154680

• Inchi： 1S/C15H11ClN2/c16-13-8-4-7-12(9-13)15-10-14(17-18-15)11-5-2-1-3-6-11/h1-10H,(H,17,18)
• InChI Key： QZLZJNUWMBIFIL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C=C(C2C=CC=CC=2)NN=1

Computed Properties

• Exact Mass: 254.06123
• Monoisotopic Mass: 254.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68
• LogP: 4.39710